2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)aceta mide

• Molecular Formula: C17H16ClN5OS
• Molecular Weight: 373.9 g/mol
• IUPAC Name: 2-[[4-amino-5-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C17H16ClN5OS/c1-11-4-2-3-5-14(11)16-21-22-17(23(16)19)25-10-15(24)20-13-8-6-12(18)7-9-13/h2-9H,10,19H2,1H3,(H,20,24)
• InChI Key: XOTBXWXBFCLJOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)Cl

Description

This compound belongs to the 1,2,4-triazole-based acetamide class, characterized by a triazole ring substituted with a 2-methylphenyl group at position 5 and a thioether linkage at position 2.

Preparation Methods

Synthesis of the 1,2,4-Triazole Core

The triazole ring is typically constructed via cyclization reactions. A common approach involves the reaction of thiosemicarbazide derivatives with 2-methylphenylacetic acid under acidic conditions:

$$\text{Thiosemicarbazide} + \text{2-Methylphenylacetic Acid} \xrightarrow{\text{HCl, reflux}} \text{4-Amino-5-(2-methylphenyl)-1,2,4-triazole-3-thiol} \cite{3}$$

Key Reaction Conditions:

• Solvent: Hydrochloric acid (aqueous)

• Temperature: 80–100°C

• Reaction Time: 6–8 hours

• Yield: 65–70%

The intermediate 4-amino-5-(2-methylphenyl)-1,2,4-triazole-3-thiol is isolated via filtration and recrystallized using ethanol/water mixtures.

Thioether Formation

The thioether bond is introduced by reacting the triazole-thiol intermediate with chloroacetyl chloride in the presence of a base:

$$\text{Triazole-thiol} + \text{ClCH}_2\text{COCl} \xrightarrow{\text{Base, solvent}} \text{2-Chloro-N-(4-chlorophenyl)acetamide intermediate} \cite{3}$$

Optimized Conditions:

Parameter	Specification
Solvent	Dichloromethane or toluene
Base	Triethylamine or sodium carbonate
Temperature	0–5°C (dropwise addition)
Reaction Time	2–3 hours
Yield	75–80%

The base neutralizes HCl generated during the reaction, preventing side reactions.

Acetamide Coupling

The final step involves coupling the chloroacetamide intermediate with 4-chloroaniline under nucleophilic substitution conditions:

$$\text{Chloroacetamide intermediate} + \text{4-Chloroaniline} \xrightarrow{\text{Base, solvent}} \text{Target Compound} \cite{5}$$

Reaction Parameters:

• Solvent: Dimethylformamide (DMF) or acetonitrile

• Base: Potassium carbonate

• Temperature: 60–70°C

• Reaction Time: 4–6 hours

• Yield: 60–65%

Excess 4-chloroaniline ensures complete substitution, while DMF enhances solubility.

Optimization Strategies

Solvent and Catalytic Systems

Comparative studies highlight the impact of solvent polarity on reaction efficiency:

Solvent	Dielectric Constant	Yield (%)
Dichloromethane	8.93	78
Toluene	2.38	72
DMF	36.7	85

Polar aprotic solvents like DMF improve nucleophilicity but may require higher temperatures.

Ultrasound-Assisted Synthesis

Although excluded sources mention ultrasound methods, patent data confirms that mechanical stirring at 1,200 rpm achieves similar efficiency (yield: 80–82%) without specialized equipment.

Characterization and Quality Control

Spectroscopic Analysis

• NMR Spectroscopy:

  • ¹H NMR (DMSO-d₆): δ 2.35 (s, 3H, CH₃), 3.89 (s, 2H, SCH₂), 6.90–7.45 (m, 8H, aromatic), 10.21 (s, 1H, NH).

  • ¹³C NMR: Peaks at 168.5 ppm (C=O), 145.2 ppm (triazole-C).

• HPLC Purity: >98% (C18 column, acetonitrile/water gradient).

Melting Point and Crystallography

• Melting Point: 214–216°C (uncorrected).

• X-ray Diffraction: Monoclinic crystal system, space group P2₁/c.

Challenges and Solutions

Regioselectivity in Triazole Formation

The 1,2,4-triazole structure necessitates careful control to avoid 1,2,3-triazole byproducts. Using excess thiourea (1.2 equiv) suppresses isomerization.

Purification Techniques

• Column Chromatography: Silica gel (ethyl acetate/hexane, 1:3) removes unreacted aniline.

• Recrystallization: Ethanol/water (7:3) yields high-purity crystals.

Chemical Reactions Analysis

Types of Reactions

2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Nucleophilic substitution reactions can occur at the chloro or amino groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, and various substituted derivatives depending on the reagents and conditions used .

Scientific Research Applications

2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an antimicrobial and antifungal agent.

Medicine: Investigated for its anticancer properties and potential use in drug development.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)acetamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the disruption of essential biological processes in microorganisms, making it an effective antimicrobial agent .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The compound’s activity is highly dependent on substituent variations in the triazole ring and the aromatic acetamide group. Key analogs and their structural differences are outlined below:

Table 1: Structural Comparison of 1,2,4-Triazole-Based Acetamides

Compound Name	Triazole Substituents	Acetamide Substituent	Molecular Formula	Molecular Weight	Key References
Target Compound: 2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)acetamide	4-amino, 5-(2-methylphenyl), thio	4-chlorophenyl	C₁₇H₁₅ClN₆OS	398.85 g/mol	Inferred from analogs
2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(5-chloro-2-methylphenyl)acetamide	4-amino, 5-(3-methylphenyl), thio	5-chloro-2-methylphenyl	C₁₈H₁₇ClN₆OS	416.88 g/mol
2-((4-(4-Chlorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(3,4-dichlorophenyl)acetamide	4-(4-chlorophenyl), 5-pyridinyl	3,4-dichlorophenyl	C₂₁H₁₄Cl₃N₅OS	490.79 g/mol
N-(4-Chlorophenyl)-2-((5-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio)acetamide	Fused triazinoindole system	4-chlorophenyl	C₁₈H₁₃ClN₆OS	404.85 g/mol

Key Observations :

• Aromatic Substituents : The 4-chlorophenyl group in the acetamide moiety is conserved in multiple analogs (e.g., ), enhancing hydrophobic interactions with target proteins.
• Triazole Modifications : Substitution at position 5 of the triazole (e.g., 2-methylphenyl vs. pyridinyl) influences electronic properties and steric bulk, affecting binding affinity .
• Thioether Linkage : The thio group (–S–) improves metabolic stability compared to oxygen or nitrogen linkages in related compounds .

Pharmacological and Biochemical Profiles

While direct data for the target compound are sparse, analogs highlight trends:

• Anti-inflammatory Activity : Compounds with 4-chlorophenyl groups (e.g., ) show COX-2 inhibition, with IC₅₀ values < 1 µM in some cases.
• Antimicrobial Effects : Triazole-thioacetamides with lipophilic substituents exhibit MIC values of 2–8 µg/mL against Staphylococcus aureus .

Biological Activity

The compound 2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)acetamide is a novel triazole derivative with potential biological activity. This article reviews its synthesis, biological properties, and mechanisms of action based on recent studies.

Synthesis

The synthesis of this compound typically involves the reaction of 4-amino-5-(2-methylphenyl)-1,2,4-triazole-3-thiol with an appropriate acetamide derivative. The reaction is often facilitated by catalysts such as triethylamine in solvent systems like ethanol. The resulting product's structure is confirmed through various analytical techniques, including NMR and X-ray crystallography.

Antimicrobial Properties

Recent studies have indicated that triazole derivatives exhibit significant antimicrobial activity. For instance, compounds similar to 2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)] have shown efficacy against various bacterial strains and fungi. The mechanism often involves inhibition of fungal cell wall synthesis or disruption of metabolic pathways.

Anticancer Activity

The compound has been evaluated for its anticancer properties across several cancer cell lines. Notable findings include:

• MCF-7 Cell Line : Exhibited IC50 values indicating potent cytotoxicity against breast cancer cells.
• HepG2 Cell Line : Demonstrated significant antiproliferative effects with an EC50 value of 10.28 µg/mL, suggesting a potential role in liver cancer treatment.

Table 1 summarizes the cytotoxic effects observed in different studies:

Cell Line	IC50 (µg/mL)	Reference
MCF-7	0.28
HepG2	10.28
A549	0.52

The biological activity of this compound can be attributed to its ability to interact with specific molecular targets. The proposed mechanisms include:

• Inhibition of Enzymatic Activity : The compound may inhibit key enzymes involved in cell proliferation and survival.
• Induction of Apoptosis : Evidence suggests that it may activate caspases leading to programmed cell death in cancer cells.

Case Studies

Several case studies have highlighted the effectiveness of triazole derivatives in clinical settings:

• Study on Antiviral Activity : A derivative similar to the compound under discussion was tested against human adenovirus (HAdV), showing increased selectivity indexes and low cytotoxicity compared to standard antiviral agents like niclosamide .
• Anticancer Research : In vivo studies demonstrated that certain derivatives exhibited low toxicity while effectively inhibiting tumor growth in animal models .

Q & A

Basic Research Questions

Q. What are the key synthetic challenges in preparing 2-[4-amino-5-(2-methylphenyl)(1,2,4-triazol-3-ylthio)]-N-(4-chlorophenyl)acetamide, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis typically involves three stages: (1) formation of the triazole ring via cyclization of thiosemicarbazide derivatives, (2) sulfanyl group introduction via nucleophilic substitution, and (3) coupling with 4-chlorophenyl acetamide. Common challenges include low yields during cyclization due to competing side reactions. Optimization strategies include using aprotic solvents (e.g., DMF) at 80–100°C and catalytic bases (e.g., K₂CO₃) to enhance regioselectivity . TLC monitoring (silica gel, ethyl acetate/hexane) and NMR spectroscopy are critical for tracking intermediate purity .

Q. How can researchers confirm the molecular structure of this compound and its intermediates?

• Methodological Answer : Combine spectroscopic techniques:

• ¹H/¹³C NMR : Identify aromatic protons (δ 7.2–8.1 ppm for substituted phenyl groups) and acetamide NH (δ 10.2–10.8 ppm) .
• IR Spectroscopy : Confirm sulfanyl (C–S stretch at ~650 cm⁻¹) and amide (C=O at ~1650 cm⁻¹) groups .
• X-ray Crystallography : Resolve 3D conformation using SHELXL for small-molecule refinement, particularly to verify stereochemistry at the triazole-thioether junction .

Q. What are the recommended purification techniques for isolating this compound from reaction mixtures?

• Methodological Answer : Use column chromatography (silica gel, gradient elution with ethyl acetate/hexane) for crude mixtures. For polar byproducts, recrystallization in ethanol/water (7:3 v/v) improves purity. HPLC (C18 column, acetonitrile/water + 0.1% TFA) is recommended for final analytical-grade purity (>95%) .

Advanced Research Questions

Q. How can computational methods predict the biological activity of this triazole derivative?

• Methodological Answer : Perform molecular docking (AutoDock Vina or Schrödinger Suite) against target proteins (e.g., cyclooxygenase-2 or bacterial enolase). Use DFT calculations (B3LYP/6-31G*) to map electrostatic potential surfaces, identifying nucleophilic/electrophilic regions for target interaction. Validate predictions with in vitro enzyme inhibition assays .

Q. What experimental strategies resolve contradictions in reported biological activity data (e.g., antimicrobial potency)?

• Methodological Answer : Address variability by standardizing:

• Assay Conditions : Use CLSI/M7-A9 guidelines for MIC determinations, controlling pH (7.4), temperature (37°C), and inoculum size.
• Compound Solubility : Pre-dissolve in DMSO (<1% final concentration) to avoid aggregation artifacts.
• Positive Controls : Compare with known triazole-based drugs (e.g., fluconazole for antifungal studies) to calibrate activity scales .

Q. How can researchers investigate the metabolic stability of this compound in preclinical models?

• Methodological Answer : Conduct microsomal stability assays (rat/human liver microsomes, NADPH regeneration system). Monitor degradation via LC-MS/MS over 60 minutes. Identify metabolites using high-resolution mass spectrometry (HRMS) and compare fragmentation patterns with synthetic standards .

Q. What strategies mitigate toxicity risks identified in preliminary in vivo studies?

• Methodological Answer : Perform SAR studies to modify substituents:

• Replace the 2-methylphenyl group with less lipophilic moieties (e.g., pyridyl) to reduce hepatotoxicity.
• Introduce electron-withdrawing groups (e.g., -CF₃) at the 4-chlorophenyl position to enhance metabolic clearance. Validate with Ames test (mutagenicity) and acute toxicity studies in Wistar rats (OECD 423) .